Cas no 56966-63-3 (Benzene, 4-chloro-1-nitro-2-phenoxy-)

Benzene, 4-chloro-1-nitro-2-phenoxy- structure
56966-63-3 structure
Product Name:Benzene, 4-chloro-1-nitro-2-phenoxy-
CAS No:56966-63-3
MF:C12H8ClNO3
MW:249.649822235107
CID:1600759
PubChem ID:12290044
Update Time:2025-04-21

Benzene, 4-chloro-1-nitro-2-phenoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-chloro-1-nitro-2-phenoxy-
    • 4-chloro-1-nitro-2-phenoxybenzene
    • 56966-63-3
    • 4-chloro-2-phenoxynitrobenzene
    • FLOSSOFFHITZOU-UHFFFAOYSA-N
    • DTXSID00484861
    • SCHEMBL9174802
    • Inchi: 1S/C12H8ClNO3/c13-9-6-7-11(14(15)16)12(8-9)17-10-4-2-1-3-5-10/h1-8H
    • InChI Key: FLOSSOFFHITZOU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)OC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 249.01934
  • Monoisotopic Mass: 249.0192708g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • PSA: 52.37
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